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Compound of Interest

Compound Name: Nitrosyl cyanide

CAS No.: 4343-68-4

Cat. No.: B1207669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the trapping of highly reactive nitrosyl cyanide
(ONCN) with 1,3-butadiene via a [4+2] cycloaddition reaction. Nitrosyl cyanide, generated in

situ from nitrosyl chloride and silver cyanide, serves as a potent dienophile. The resulting

product is 2-cyano-3,6-dihydro-2H-1,2-oxazine, a heterocyclic compound with potential

applications in organic synthesis and as a building block for novel therapeutic agents. This

protocol outlines the experimental procedure, data presentation, and a visual representation of

the workflow.

Introduction
Nitrosyl cyanide is a highly reactive, transient chemical species that readily participates in

Diels-Alder reactions with conjugated dienes.[1] Its electrophilic nature makes it an excellent

dienophile for [4+2] cycloaddition reactions.[1] The trapping of nitrosyl cyanide with dienes

such as 1,3-butadiene provides a direct route to functionalized 3,6-dihydro-2H-1,2-oxazine

heterocycles.[1] These structures are valuable intermediates in the synthesis of various
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nitrogen- and oxygen-containing compounds. The in situ generation of nitrosyl cyanide from

stable precursors like nitrosyl chloride and silver cyanide is a common and effective strategy to

handle this transient molecule.[1]

Reaction and Mechanism
The core reaction involves the in situ generation of nitrosyl cyanide from the reaction of

nitrosyl chloride (NOCl) with silver cyanide (AgCN). The freshly generated nitrosyl cyanide
then undergoes a [4+2] cycloaddition (Diels-Alder) reaction with 1,3-butadiene to yield 2-cyano-

3,6-dihydro-2H-1,2-oxazine.

Reaction Scheme:

AgCN + NOCl → ONCN + AgCl

ONCN + C₄H₆ → C₅H₆N₂O

Quantitative Data
The following table summarizes the key quantitative data for the trapping reaction of nitrosyl
cyanide with 1,3-butadiene.

Parameter Value Reference

Product
2-Cyano-3,6-dihydro-2H-1,2-

oxazine
[1]

Yield 55% [1]

Boiling Point 50 °C at 0.1 mmHg [1]

Infrared (IR) νₘₐₓ 2245 cm⁻¹ (C≡N) [1]

Mass Spectrum (m/z) 110 (M⁺) [1]

Experimental Protocol
This protocol is adapted from the procedure described by Horsewood and Kirby (1980).[1]
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Materials:

Silver cyanide (AgCN)

Nitrosyl chloride (NOCl)

1,3-Butadiene

Dichloromethane (CH₂Cl₂)

Anhydrous sodium sulfate (Na₂SO₄)

Dry ice/acetone bath

Standard glassware for inert atmosphere reactions

Procedure:

Reaction Setup: A solution of silver cyanide (1.0 g, 7.5 mmol) in dichloromethane (20 ml) is

prepared in a three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a

dry ice/acetone condenser. The system is maintained under an inert atmosphere (e.g.,

nitrogen or argon).

Generation of Nitrosyl Cyanide: The flask is cooled to -40 °C using a dry ice/acetone bath.

A solution of nitrosyl chloride (0.50 g, 7.6 mmol) in dichloromethane (5 ml) is added dropwise

to the stirred suspension of silver cyanide over 10 minutes.

Trapping with Butadiene: A solution of 1,3-butadiene (1.0 g, 18.5 mmol) in dichloromethane

(5 ml) is then added dropwise to the reaction mixture at -40 °C.

Reaction Progression: The reaction mixture is stirred at -40 °C for 1 hour and then allowed to

warm to room temperature overnight.

Work-up: The resulting mixture is filtered to remove silver chloride. The filtrate is washed with

water, dried over anhydrous sodium sulfate, and the solvent is removed under reduced

pressure.
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Purification: The crude product is purified by distillation under reduced pressure to yield 2-

cyano-3,6-dihydro-2H-1,2-oxazine as a colorless oil.

Experimental Workflow Diagram
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Reaction Preparation

In Situ Generation and Trapping

Work-up and Purification

Prepare AgCN in CH₂Cl₂

Cool to -40 °C

Add NOCl solution dropwise
(Generates ONCN)

Add Butadiene solution dropwise

Stir at -40 °C for 1h

Warm to room temperature overnight

Filter to remove AgCl

Wash filtrate with water

Dry with Na₂SO₄

Remove solvent in vacuo

Distill under reduced pressure

2-Cyano-3,6-dihydro-2H-1,2-oxazine

Click to download full resolution via product page

Caption: Experimental workflow for trapping nitrosyl cyanide.
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Signaling Pathway/Reaction Mechanism Diagram

In Situ Generation of Nitrosyl Cyanide

[4+2] Cycloaddition

Silver Cyanide (AgCN)

Nitrosyl Cyanide (ONCN)

+ NOCl

Silver Chloride (AgCl)

Nitrosyl Chloride (NOCl)

[Transition State]

1,3-Butadiene

2-Cyano-3,6-dihydro-2H-1,2-oxazine

Click to download full resolution via product page

Caption: Reaction mechanism for the formation of the oxazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Trapping of Nitrosyl
Cyanide with Butadiene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207669/docs#application-notes-and-protocols-
trapping-of-nitrosyl-cyanide-with-butadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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